Cas no 2229626-04-2 (methyl 1-methyl-5-(pyrrolidin-3-yl)methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 1-methyl-5-(pyrrolidin-3-yl)methyl-1H-pyrrole-2-carboxylate
• CAS No: 2229626-04-2
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5862616
• PubChem ID: 165826455
• Update Time: 2025-06-19

methyl 1-methyl-5-(pyrrolidin-3-yl)methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-5-(pyrrolidin-3-yl)methyl-1H-pyrrole-2-carboxylate
• methyl 1-methyl-5-[(pyrrolidin-3-yl)methyl]-1H-pyrrole-2-carboxylate
• EN300-1728530
• 2229626-04-2

• Inchi： 1S/C12H18N2O2/c1-14-10(7-9-5-6-13-8-9)3-4-11(14)12(15)16-2/h3-4,9,13H,5-8H2,1-2H3
• InChI Key： KKDLAILPCUYSHC-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(CC2CNCC2)N1C)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.3Ų

Additional information on methyl 1-methyl-5-(pyrrolidin-3-yl)methyl-1H-pyrrole-2-carboxylate

Comprehensive Overview of Methyl 1-methyl-5-(pyrrolidin-3-yl)methyl-1H-pyrrole-2-carboxylate (CAS No. 2229626-04-2)

Methyl 1-methyl-5-(pyrrolidin-3-yl)methyl-1H-pyrrole-2-carboxylate (CAS No. 2229626-04-2) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. With its pyrrole and pyrrolidine moieties, this ester derivative exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its resemblance to bioactive scaffolds found in CNS-targeting molecules and enzyme inhibitors.

The compound's methyl ester group enhances its solubility in organic solvents, facilitating its use in cross-coupling reactions and N-alkylation processes. Recent studies highlight its role in the development of novel kinase inhibitors, a hot topic in oncology research. As the demand for small molecule therapeutics grows, 2229626-04-2 has emerged as a key building block for structure-activity relationship (SAR) studies, especially in modulating dopamine receptors and serotonin transporters.

From a synthetic perspective, the pyrrolidine ring in this compound offers a chiral center, enabling enantioselective transformations—a critical feature for asymmetric catalysis. This aligns with the industry's shift toward green chemistry and stereoselective synthesis, addressing frequent search queries like "chiral auxiliaries in drug design" or "sustainable heterocycle synthesis." Analytical techniques such as HPLC-MS and NMR spectroscopy are typically employed to characterize its purity, a common concern among quality control specialists.

In agrochemical applications, derivatives of methyl 1-methyl-5-(pyrrolidin-3-yl)methyl-1H-pyrrole-2-carboxylate have shown promise as plant growth regulators. Its structural flexibility allows modifications to enhance systemic acquired resistance (SAR) in crops, resonating with trending searches on "sustainable crop protection." Furthermore, its low ecotoxicity profile makes it a candidate for biodegradable pesticides, aligning with global ESG (Environmental, Social, and Governance) initiatives.

Storage and handling of CAS No. 2229626-04-2 require standard laboratory precautions, with stability data indicating compatibility under inert atmospheres. Its molecular weight (238.29 g/mol) and logP value (predicted ~1.8) suggest moderate lipophilicity, a parameter frequently queried in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. As computational tools like AI-driven molecular docking gain traction, this compound's 3D conformational data has been archived in popular databases such as PubChem and ChEMBL.

The commercial availability of methyl 1-methyl-5-(pyrrolidin-3-yl)methyl-1H-pyrrole-2-carboxylate through specialty chemical suppliers has expanded its accessibility for academic and industrial labs. Patent literature reveals its inclusion in proprietary formulations for neurodegenerative disease targets, a trending topic in biopharma forums. With ongoing research into GPCR (G-Protein Coupled Receptor) modulation, this compound's relevance is expected to grow, particularly in personalized medicine applications.